5-Formylfuran-3-carboxylic acid
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Overview
Description
5-Formylfuran-3-carboxylic acid (CAS Number: 603999-19-5) is a solid compound with a molecular weight of 140.1 . Its IUPAC name is 5-formyl-3-furoic acid . It is a furoic acid, an arenecarbaldehyde, and an aldehydic acid .
Synthesis Analysis
The synthesis of this compound involves various methods. One such method involves the reductive amination of 5-formylfuran-2-carboxylic acid and its dimethylacetal form to yield 5-aminomethylfuran carboxylic acid, which can be potentially used as a monomer for biobased polyamides . Another method involves the selective production of 5-formylfuran-2-carboxylic acid and furan-2,5-dicarboxylic acid from concentrated 5-hydroxymethylfurfural (HMF) solutions .
Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula C6H4O4 . The InChI code for the compound is 1S/C6H4O4/c7-2-5-1-4(3-10-5)6(8)9/h1-3H, (H,8,9) .
Chemical Reactions Analysis
The Suzuki–Miyaura coupling reaction is one of the most widely applied transition metal catalyzed carbon–carbon bond forming reactions . This reaction involves the use of organoboron reagents, which have been developed for the process . The reductive amination of 5-formylfuran-2-carboxylic acid and its dimethylacetal form was studied with a cobalt phosphide nanorod catalyst to yield 5-aminomethylfuran carboxylic acid .
Physical and Chemical Properties Analysis
This compound is a solid compound with a molecular weight of 140.1 . It has a storage temperature of 2-8°C .
Mechanism of Action
The mechanism of action for the production of 5-formylfuran-2-carboxylic acid involves protecting the reactive formyl group of HMF by acetalization with 1,3-propanediol (PDO), which suppresses degradation and premature oxidation of HMF . A hydroxyapatite-supported Au catalyst can selectively oxidize HMF-acetal in a 10 wt% solution to FFCA-acetal in 94% yield in 2 hours at 373 K under 0.5 MPa of O2 .
Safety and Hazards
Future Directions
Properties
CAS No. |
603999-19-5 |
---|---|
Molecular Formula |
C6H4O4 |
Molecular Weight |
140.09 g/mol |
IUPAC Name |
5-formylfuran-3-carboxylic acid |
InChI |
InChI=1S/C6H4O4/c7-2-5-1-4(3-10-5)6(8)9/h1-3H,(H,8,9) |
InChI Key |
IRYKMSRWDXXLJL-UHFFFAOYSA-N |
SMILES |
C1=C(OC=C1C(=O)O)C=O |
Canonical SMILES |
C1=C(OC=C1C(=O)O)C=O |
Origin of Product |
United States |
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